Cas no 2228093-66-9 (methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate)

• Product Name: methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate
• CAS No: 2228093-66-9
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5867337
• PubChem ID: 165972221
• Update Time: 2025-08-04

methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate
• EN300-1934716
• 2228093-66-9

• Inchi： 1S/C10H9BrN2O2/c1-15-10(14)9(13)7-4-6(5-12)2-3-8(7)11/h2-4,9H,13H2,1H3
• InChI Key： QIBGUUFLFYSDIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C(=O)OC)N

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate (CAS No. 2228093-66-9)

Methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate (CAS No. 2228093-66-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including an amino group, a bromo substituent, and a cyano group, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C10H9BrN2O2, highlights its potential for further derivatization, particularly in the development of bioactive molecules.

The compound’s 2-bromo-5-cyanophenyl moiety is particularly noteworthy, as it serves as a key building block in the synthesis of heterocyclic compounds. Researchers have explored its utility in coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, to construct complex architectures. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups enhances its reactivity, enabling selective modifications under mild conditions. This property aligns with the growing demand for sustainable and efficient synthetic methodologies in green chemistry.

In recent years, the pharmaceutical industry has shown increased interest in methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate due to its potential role in drug discovery. Its scaffold is reminiscent of privileged structures found in kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. For instance, the cyano group is often leveraged to improve binding affinity, while the bromo substituent facilitates late-stage functionalization via cross-coupling. These attributes make it a valuable candidate for fragment-based drug design (FBDD) and high-throughput screening (HTS) campaigns.

From an analytical perspective, the compound’s purity and stability are critical for reproducible results. Advanced techniques like HPLC and LC-MS are commonly employed to characterize CAS No. 2228093-66-9, ensuring compliance with regulatory standards. The ester group also allows for straightforward hydrolysis, yielding the corresponding carboxylic acid for further applications. This flexibility is particularly relevant in the context of prodrug development, a trending area in medicinal chemistry aimed at improving bioavailability.

Beyond pharmaceuticals, methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate has garnered attention in material science. Its aromatic core and polar functional groups make it a potential monomer for designing conjugated polymers or metal-organic frameworks (MOFs). Such materials are pivotal in emerging technologies like organic electronics and carbon capture, addressing global challenges related to energy and climate change. Researchers are actively investigating its photophysical properties, including fluorescence and charge transport characteristics.

For synthetic chemists, optimizing the preparation of CAS No. 2228093-66-9 remains a focus. Recent publications highlight one-pot multicomponent reactions or catalytic asymmetric synthesis as efficient routes. These methods align with the principles of atom economy and reduce waste, resonating with the broader push toward sustainable chemistry. Additionally, computational tools like DFT calculations are being used to predict reactivity patterns, accelerating the compound’s adoption in industrial workflows.

In summary, methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in addressing real-world problems. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is poised to grow exponentially.